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Compound of Interest

Compound Name: 3-Amino-2-iodobenzamide

Cat. No.: B15332742 Get Quote

A comprehensive analysis of the thermochemical properties, experimental protocols, and

biological significance of 3-Amino-2-iodobenzamide remains a developing area of research.

At present, specific quantitative thermochemical data, such as enthalpy of formation, entropy,

and heat capacity, for 3-Amino-2-iodobenzamide are not readily available in publicly

accessible databases. Similarly, detailed experimental protocols for its synthesis and

established signaling pathways directly involving this compound are not extensively

documented in the scientific literature.

This guide aims to provide a foundational understanding by discussing related compounds and

methodologies that can serve as a reference point for researchers, scientists, and drug

development professionals interested in 3-Amino-2-iodobenzamide.
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Thermochemical Data Overview
A thorough search of scientific databases did not yield specific experimental or calculated

thermochemical data for 3-Amino-2-iodobenzamide. Thermochemical data is crucial for
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understanding the stability, reactivity, and energy changes associated with chemical reactions

involving a compound. For novel or less-studied compounds like 3-Amino-2-iodobenzamide,

this information is often determined through experimental techniques like calorimetry or

estimated using computational chemistry methods.

In the absence of direct data, researchers can approximate these values using computational

tools based on density functional theory (DFT) or other quantum chemical methods. These

calculations would provide theoretical estimates for properties such as:

Enthalpy of Formation (ΔHf°): The change in enthalpy when one mole of the compound is

formed from its constituent elements in their standard states.

Standard Molar Entropy (S°): The entropy content of one mole of the substance under

standard state conditions.

Heat Capacity (Cp): The amount of heat required to raise the temperature of one mole of the

substance by one degree Celsius.

Table 1: Placeholder for Thermochemical Data of 3-Amino-2-iodobenzamide

Thermochemic
al Property

Symbol Value Units Method

Enthalpy of

Formation
ΔHf°

Data not

available
kJ/mol -

Standard Molar

Entropy
S°

Data not

available
J/(mol·K) -

Heat Capacity Cp
Data not

available
J/(mol·K) -

Researchers are encouraged to perform experimental calorimetry or computational modeling to

determine these values.

Hypothetical Experimental Protocols
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While a specific, validated protocol for the synthesis of 3-Amino-2-iodobenzamide was not

found, a plausible synthetic route can be proposed based on established organic chemistry

principles for the synthesis of similar substituted benzamides.

A potential synthetic pathway could involve the following conceptual steps:

Starting Material Selection: A suitable starting material would be a commercially available or

readily synthesized substituted benzene ring, for example, 2-iodobenzoic acid or a related

derivative.

Nitration: Introduction of a nitro group at the 3-position of the aromatic ring. This is a common

electrophilic aromatic substitution reaction.

Amidation: Conversion of the carboxylic acid group to a primary amide. This can be achieved

through various reagents, such as thionyl chloride followed by ammonia.

Reduction: Reduction of the nitro group to an amino group. This is typically accomplished

using reducing agents like tin(II) chloride or catalytic hydrogenation.

The logical workflow for such a synthesis is depicted in the following diagram:
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Hypothetical Synthesis Workflow

Start:
2-Iodobenzoic Acid

Step 1: Nitration
(e.g., HNO3/H2SO4)

Intermediate:
2-Iodo-3-nitrobenzoic Acid

Step 2: Amidation
(e.g., 1. SOCl2, 2. NH3)

Intermediate:
2-Iodo-3-nitrobenzamide

Step 3: Reduction
(e.g., Fe/HCl or H2/Pd-C)

Product:
3-Amino-2-iodobenzamide

Click to download full resolution via product page

Caption: Hypothetical workflow for the synthesis of 3-Amino-2-iodobenzamide.
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Potential Biological Significance and Signaling
Pathways
The biological activities of 3-Amino-2-iodobenzamide have not been explicitly characterized.

However, the benzamide functional group is present in a wide range of pharmacologically

active molecules. For instance, some benzamide derivatives are known to act as inhibitors of

enzymes like poly(ADP-ribose) polymerase (PARP). 3-Aminobenzamide, a related compound,

is a known PARP inhibitor that is often used in research to study DNA repair and cell death

pathways.

Given the structural similarity, it is plausible that 3-Amino-2-iodobenzamide could exhibit

inhibitory activity against PARP or other enzymes. PARP inhibitors are known to interfere with

DNA repair pathways, which can lead to synthetic lethality in cancer cells with specific DNA

repair defects (e.g., BRCA mutations).

A generalized signaling pathway illustrating the role of PARP in DNA repair and how a

hypothetical inhibitor might function is presented below:
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Potential PARP Inhibition Signaling Pathway

DNA Damage
(Single-Strand Break)

PARP Activation

PARylation of
Nuclear Proteins

Recruitment of
DNA Repair Proteins

DNA Repair

3-Amino-2-iodobenzamide
(Hypothetical Inhibitor)

Inhibition

Click to download full resolution via product page

Caption: Potential mechanism of action via PARP inhibition.
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Disclaimer: The experimental protocols and signaling pathways described above are

hypothetical and based on the analysis of related chemical structures and known biological

mechanisms. Further experimental validation is required to confirm these hypotheses for 3-
Amino-2-iodobenzamide.

To cite this document: BenchChem. [In-depth Technical Guide: Thermochemical Data for 3-
Amino-2-iodobenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15332742#thermochemical-data-for-3-amino-2-
iodobenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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